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Compound of Interest

Compound Name: ST-1006 Maleate

Cat. No.: B15612300

Disclaimer: This document provides general guidance for handling ST-1006 Maleate based on
available safety data and established protocols for acutely toxic substances. Specific
guantitative data such as occupational exposure limits for ST-1006 Maleate are not readily
available in the public domain. A thorough, site-specific risk assessment must be conducted by
qualified personnel before commencing any work with this compound.

This guide is intended for researchers, scientists, and drug development professionals to foster
a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

ST-1006 Maleate is classified as having acute oral toxicity and is very toxic to aquatic life with
long-lasting effects. Due to its hazardous nature, stringent adherence to PPE protocols is
mandatory.

Quantitative Data Summary

As specific occupational exposure limits (OELSs) for ST-1006 Maleate are not available, all
handling should be performed with the assumption of high toxicity, minimizing exposure at all
times.
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Parameter Value

Notes

Acute Toxicity, Oral (Category
o 4), Acute Aguatic Toxicity
GHS Classification _ _
(Category 1), Chronic Aquatic

Toxicity (Category 1)

Harmful if swallowed. Very
toxic to aquatic life with long-

lasting effects.

Occupational Exposure Limits
(OELs)

Not Established

In the absence of established
limits, a conservative approach

to control exposure is required.

Recommended Personal Protective Equipment (PPE)

Arisk assessment should guide the final selection of PPE. The following table outlines the

minimum recommended PPE for handling ST-1006 Maleate.
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. Rationale and Best
PPE Category Recommended Equipment S,
ractices

) Must be worn at all times to
] Chemical safety goggles and a ]
Eye and Face Protection ) protect against splashes and
face shield ] )
airborne particles.

Due to the lack of specific
glove breakthrough data for
ST-1006 Maleate, double-
gloving provides an additional
) ) layer of protection. Change
Chemical-resistant gloves ) ) )
. . ) o gloves immediately if
Skin Protection (double-gloving with nitrile is a S
o contamination is suspected.
recommended minimum)
For prolonged contact, consult
glove manufacturer's chemical
resistance guides for broader
protection (e.g., neoprene or

butyl rubber).[1][2][3][4][5]

To protect personal clothing
Lab coat (preferably a ] o
) ) ) and skin from contamination.
chemical-resistant, disposable
Should be removed before
gown) :
leaving the laboratory.

Required when handling the
powder outside of a certified
) o chemical fume hood or glove
NIOSH-approved air-purifying )
) ) o box. All respirator use must be
) ) respirator with a combination _
Respiratory Protection _ part of a comprehensive
of organic vapor and

) ] respiratory protection program
particulate (HEPA) filters

that includes medical
clearance, training, and fit
testing.[6][7][8][9][10]

Operational Plan: Safe Handling of ST-1006 Maleate

All work with ST-1006 Maleate must be conducted in a designated area to prevent cross-
contamination and accidental exposure.
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Engineering Controls:

e Primary Containment: All manipulations of ST-1006 Maleate powder or solutions that could
generate aerosols or dust should be performed within a certified chemical fume hood or a
glove box.[1][2][11]

e Ventilation: Ensure adequate general laboratory ventilation.
Standard Operating Procedure:

o Designated Area: Clearly demarcate the work area for handling ST-1006 Maleate with
warning signs.[2][12]

e Pre-Experiment:
o Assemble all necessary materials and equipment before starting.
o Ensure an eyewash station and safety shower are accessible.
o Don all required PPE as per the protocol.
e Weighing:
o Weighing of the powder should be done in a fume hood or a ventilated balance enclosure.
o Use disposable weigh boats or papers to minimize contamination of balances.
« Handling Solutions:
o When dissolving the compound, add the solvent to the powder slowly to avoid splashing.
o Keep containers covered as much as possible.
e Post-Experiment:
o Decontaminate all surfaces and equipment in the designated area.

o Properly dispose of all waste as outlined below.
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o Doff PPE in the correct sequence to prevent self-contamination.

o Wash hands thoroughly with soap and water.
Disposal Plan
ST-1006 Maleate is very toxic to aquatic life. All waste must be treated as hazardous waste.
o Waste Segregation:

o Solid Waste: Collect all contaminated solid materials (e.g., gloves, weigh papers, pipette
tips, disposable gowns) in a dedicated, clearly labeled hazardous waste container lined
with a heavy-duty plastic bag.

o Liquid Waste: Collect all solutions containing ST-1006 Maleate in a dedicated, sealed, and
clearly labeled hazardous waste container.

» Labeling: All waste containers must be labeled with "Hazardous Waste" and the full chemical
name "ST-1006 Maleate".

» Disposal:

o Follow your institution's and local regulations for the disposal of acutely toxic hazardous

waste.
o Do not dispose of any ST-1006 Maleate waste down the drain.

o An empty container that held ST-1006 Maleate must be triple-rinsed with a suitable
solvent; the rinsate must be collected and disposed of as hazardous waste[11].

Experimental Protocol: Donning and Doffing of PPE

This step-by-step protocol is critical to prevent exposure during the handling of ST-1006
Maleate.

Donning (Putting On) PPE:

e Gown/Lab Coat: Put on a disposable gown or lab coat, ensuring it is fully fastened.
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o Respirator: If required, perform a seal check and don the respirator.
o Eye and Face Protection: Put on safety goggles, followed by a face shield.

e Gloves: Don the first pair of nitrile gloves. Don a second, outer pair of gloves, ensuring the
cuffs are pulled over the sleeves of the gown.

Doffing (Taking Off) PPE:

o Outer Gloves: Remove the outer pair of gloves without touching the inside of the glove with
your bare hand. Dispose of them in the hazardous waste container.

e Gown and Inner Gloves: Remove the gown by rolling it down and away from the body,
turning it inside out. As you remove the gown, peel off the inner pair of gloves at the same
time, so they are contained within the gown. Dispose of the bundle in the hazardous waste
container.

e Face and Eye Protection: Remove the face shield and then the goggles from the back of
your head.

e Respirator: Remove the respirator without touching the front.

e Hand Hygiene: Immediately wash your hands thoroughly with soap and water.

Mandatory Visualizations
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Caption: Experimental workflow for handling ST-1006 Maleate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
ST-1006 Maleate]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-st-1006-maleate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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